Cas no 450352-15-5 (ethyl 2-2-(1H-indol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: ethyl 2-2-(1H-indol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 450352-15-5
• MF: C₂₀H₂₀N₂O₃S₂
• MW: 400.514402389526
• CID: 6551424
• Update Time: 2025-07-21

ethyl 2-2-(1H-indol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-(1H-indol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• ethyl 2-(2-((1H-indol-3-yl)thio)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 5,6-dihydro-2-[[2-(1H-indol-3-ylthio)acetyl]amino]-, ethyl ester

• Inchi： 1S/C20H20N2O3S2/c1-2-25-20(24)18-13-7-5-9-15(13)27-19(18)22-17(23)11-26-16-10-21-14-8-4-3-6-12(14)16/h3-4,6,8,10,21H,2,5,7,9,11H2,1H3,(H,22,23)
• InChI Key： VDWRTTIMCCNXSI-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(OCC)=O)=C(NC(CSC1C3=C(NC=1)C=CC=C3)=O)S2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on ethyl 2-2-(1H-indol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate

Introduction to Ethyl 2-2-(1H-indol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 450352-15-5)

Ethyl 2-2-(1H-indol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate, identified by its CAS number 450352-15-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of heterocyclic molecules, characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties.

The molecular structure of Ethyl 2-2-(1H-indol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate consists of a cyclopentabthiophene core, which is a bicyclic aromatic system incorporating sulfur atoms. This core is further functionalized with an acetamido group and an ethyl ester moiety, enhancing its reactivity and potential applications. The presence of a 1H-indol-3-ylsulfanyl group adds another layer of complexity, introducing both electronic and steric effects that can influence the compound's behavior in various chemical environments.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The structural features of Ethyl 2-2-(1H-indol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate make it a promising candidate for further investigation as a potential pharmacophore. Specifically, the indole sulfanyl group has been shown to exhibit biological activity in several in vitro studies, suggesting its utility in the development of novel therapeutic agents.

In the realm of materials science, this compound has also shown promise due to its ability to form stable complexes with other molecules. The cyclopentabthiophene core provides a rigid framework that can be exploited for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, the presence of sulfur atoms can enhance the compound's thermal stability and resistance to degradation, making it suitable for use in high-performance materials.

The synthesis of Ethyl 2-2-(1H-indol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate presents a significant challenge due to the complexity of its structure. However, recent methodological advancements have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and sequential functionalization strategies have been employed to construct the desired molecular framework efficiently.

Ongoing research in this area is focused on exploring the pharmacological properties of derivatives of Ethyl 2-2-(1H-indol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate. By modifying specific functional groups within the molecule, scientists aim to enhance its bioactivity and improve its suitability for therapeutic applications. Preliminary studies have indicated that certain derivatives may exhibit potent effects on targets associated with neurological disorders and inflammation.

The role of computational chemistry in understanding the behavior of complex molecules like Ethyl 2-2-(1H-indol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate cannot be overstated. Advanced computational methods allow researchers to predict molecular interactions and optimize synthetic routes with greater accuracy. These tools are particularly valuable in identifying potential lead compounds for drug development and in designing experiments that maximize efficiency.

In conclusion, Ethyl 2-2-(1H-indol-3-ylsulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene- carboxylate (CAS No. 450352- 15- 5) represents a fascinating compound with diverse potential applications in pharmaceuticals and materials science. Its complex structure and unique functional groups make it a valuable subject for further research aimed at unlocking its full potential. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in advancing scientific and technological innovation.